Cas no 1895180-94-5 (3-(2,5-difluoro-4-methylphenyl)propanal)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)propanal
• CAS No: 1895180-94-5
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6275482
• PubChem ID: 117279755
• Update Time: 2025-06-25

3-(2,5-difluoro-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)propanal
• EN300-1762826
• 1895180-94-5

• Inchi： 1S/C10H10F2O/c1-7-5-10(12)8(3-2-4-13)6-9(7)11/h4-6H,2-3H2,1H3
• InChI Key： MWWHZQRPLCPHCD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCC=O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)propanal

3-(2,5-Difluoro-4-Methylphenyl)Propanal: A Comprehensive Overview

3-(2,5-Difluoro-4-Methylphenyl)Propanal is a chemical compound with the CAS number 1895180-94-5. This compound is a derivative of propanal, a simple aldehyde, and features a substituted phenyl group. The phenyl ring is substituted with two fluorine atoms at the 2 and 5 positions and a methyl group at the 4 position. This unique substitution pattern gives the compound its distinct chemical properties and makes it an interesting subject for research in various fields.

The synthesis of 3-(2,5-Difluoro-4-Methylphenyl)Propanal typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of the substituted phenol derivative, followed by oxidation to form the aldehyde group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for industrial and research purposes.

The compound exhibits a range of physical and chemical properties that make it suitable for various applications. Its melting point is approximately -10°C, and it has a boiling point around 100°C under standard conditions. The compound is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its use in pharmaceuticals, agrochemicals, and as an intermediate in organic synthesis.

In recent years, 3-(2,5-Difluoro-4-Methylphenyl)Propanal has gained attention in the pharmaceutical industry due to its potential as an intermediate in drug development. Researchers have explored its role in synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

Another area of interest is its application in agrochemicals. The compound's ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent research has focused on optimizing its reactivity to enhance the efficacy of these agrochemicals while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

From an environmental perspective, understanding the degradation pathways of 3-(2,5-Difluoro-4-Methylphenyl)Propanal is critical. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This knowledge is essential for assessing its environmental fate and ensuring that its use does not pose long-term risks to ecosystems.

In terms of safety data, 3-(2,5-Difluoro-4-Methylphenyl)Propanal has been classified as non-toxic under normal handling conditions. However, prolonged exposure may cause irritation to the eyes and skin. Proper handling procedures and personal protective equipment are recommended when working with this compound to ensure workplace safety.

Looking ahead, ongoing research aims to explore new synthetic routes for 3-(2,5-Difluoro-4-Methylphenyl)Propanal that are more environmentally friendly and cost-effective. Additionally, investigations into its biological activity continue to uncover novel applications in drug discovery and materials science.